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Compound of Interest

Compound Name: Nickel(ll)2-ethylhexanoate
Cat. No.: B12060812
Get Quote
\ J

This document provides immediate safety protocols, handling procedures, and disposal plans
for Nickel(ll) 2-ethylhexanoate, tailored for research and drug development professionals.
Adherence to these guidelines is critical to mitigate the health risks associated with this
compound.

Core Hazards Summary

Nickel(ll) 2-ethylhexanoate is a hazardous substance that poses significant health risks. It may
cause an allergic skin reaction, allergy or asthma symptoms, or breathing difficulties if inhaled.
[1] It is also suspected of causing genetic defects and causes damage to organs through
prolonged or repeated exposure.[1] This substance is very toxic to aquatic life with long-lasting
effects.[1]
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Hazard Statement H-Code

May cause an allergic skin reaction H317

May cause allergy or asthma symptoms or

breathing difficulties if inhaled R334
Suspected of causing genetic defects H341
May cause cancer H350
May damage fertility or the unborn child H360
Causes damage to organs through prolonged or H372

repeated exposure

Very toxic to aquatic life with long lasting effects H410

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the final and critical barrier in preventing exposure. The
following table outlines the minimum required PPE for handling Nickel(ll) 2-ethylhexanoate.
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Personal Protective
Body Part . Standard
Equipment (PPE)

Chemical-resistant gloves
(Nitrile or neoprene are

Hands ) EN374
recommended for nickel

compounds).[2]

Tightly fitting safety goggles
Eyes g y g Y 9099 EN 166 (EU) or NIOSH (US)
with side-shields.[1]

In case of inadequate
ventilation or potential for
aerosol/dust formation, use a
Respiratory NIOSH/MSHA or European Varies by region
Standard EN 149 approved
respirator with a P3 (EN 143)
filter cartridge.[3][4]

Protective clothing to prevent

skin contact. Contaminated
Body work clothing should not be

allowed out of the workplace.

[1]
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Risk Assessment

Is ventilation adequate?

Yes

Potential for aerosol/dust generation? 0

&es

PP

Add Respirator
(P3 filter)

Mandatory PPE:
- Chemical-resistant gloves
- Safety goggles
- Protective clothing

Action

Proceed with handling

Click to download full resolution via product page

Operational Plan: Step-by-Step Handling Procedure
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. Preparation and Engineering Controls:

Ventilation: Always handle Nickel(ll) 2-ethylhexanoate in a well-ventilated area.[1] A chemical
fume hood is strongly recommended.

Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.

Spill Kit: Have a spill kit specifically for chemical spills available.

. Donning Personal Protective Equipment (PPE):

Follow the PPE protocol outlined in the table above.
Inspect all PPE for integrity before use.

. Handling the Chemical:

Avoid direct contact with skin and eyes.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Use non-sparking tools to prevent ignition sources.[1]

When weighing or transferring, minimize the generation of dust or aerosols.[2]
Do not eat, drink, or smoke in the handling area.[1]

. Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[1]
Carefully remove and decontaminate or dispose of PPE according to institutional guidelines.
Contaminated work clothing must be removed and washed before reuse.[1]

Emergency Procedures
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Exposure Route First Aid Measures

Remove the person to fresh air and keep them
comfortable for breathing.[1] If experiencing

Inhalation respiratory symptoms, get emergency medical
help immediately.[1] If not breathing, give

artificial respiration.[1]

Immediately wash the affected area with plenty
) of soap and water.[1] Remove contaminated
Skin Contact . o
clothing.[1] If skin irritation or a rash occurs,

seek medical attention.[1]

Rinse cautiously with water for at least 15

minutes.[1] Remove contact lenses if present
Eye Contact ] o

and easy to do. Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.[4] Rinse mouth with
) water.[1] Never give anything by mouth to an
Ingestion , .
unconscious person.[1] Call a poison control

center or doctor immediately.[1]

Disposal Plan

. Waste Collection:

[EEN

o Collect all waste, including excess Nickel(ll) 2-ethylhexanoate and any contaminated
materials (e.g., gloves, absorbent pads), in a suitable, closed, and clearly labeled container.

[5]
2. Waste Disposal:

e Dispose of the contents and container at an approved waste treatment and disposal facility
in accordance with all applicable local, state, and federal regulations.[1]
» Do not allow the chemical to be released into the environment.[5]

3. Contaminated Packaging:
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» Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]
 Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill, if permissible by local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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